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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571

IUPAC Name: N-benzylethanamine

N-Ethylbenzylamine, systematically known as N-benzylethanamine, is a secondary amine that
serves as a versatile intermediate in various chemical syntheses.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis, and applications, tailored for
researchers, scientists, and professionals in drug development.

Synonyms

Common synonyms for N-Ethylbenzylamine include:
o N-Benzylethylamine

e Benzenemethanamine, N-ethyl-

o Ethylbenzylamine[1][2]

Chemical and Physical Properties

N-Ethylbenzylamine is a colorless to pale yellow liquid with a characteristic amine-like odor at
room temperature.[3] It is generally miscible with common organic solvents and exhibits mild
basicity due to the amine functional group.[3]

Table 1: Physical and Chemical Properties of N-Ethylbenzylamine
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Property

Value

Molecular Formula

CoHi3N

Molecular Weight 135.21 g/mol [1][4][5]
Boiling Point 191-194 °CJ[5][6]
Density 0.909 g/mL at 25 °CJ6]

Refractive Index

n20/D 1.511[6]

Flash Point 69 °C (156.2 °F) - closed cup
Solubility Slightly soluble in water.[6]
CAS Number 14321-27-8[3][4][5]

Synthesis of N-Ethylbenzylamine

N-Ethylbenzylamine can be synthesized through various methods, with one common

approach being the reductive amination of benzaldehyde with ethylamine.[4]

Experimental Protocol: Reductive Amination

This protocol describes the synthesis of N-Ethylbenzylamine from benzaldehyde and

ethylamine using sodium borohydride as the reducing agent.[4]

Materials:

Benzaldehyde (10 mmol)

Ethylamine (10 mmol)

Methanol (20 mL)

Sodium borohydride (5.0 mmol)

Water

Diethyl ether
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e Saturated aqueous NacCl

e Anhydrous Na2S0a4

Procedure:

To a mixture of benzaldehyde (10 mmol) in methanol (20 mL), add ethylamine (10 mmol).
 Stir the reaction mixture at room temperature for 3-4 hours.

¢ Add sodium borohydride (5.0 mmol) in batches to the mixture.

o Continue stirring for an additional 6 hours.

e Quench the reaction by adding water (10 mL).

o Wash the aqueous layer with diethyl ether (3 x 20 mL).

o Combine the organic phases and wash with saturated aqueous NaCl (30 mL).

e Dry the organic phase over anhydrous Na=SOa4 and filter.

o Evaporate the solvent under reduced pressure.

 Purify the resulting residue using silica gel chromatography with a mixture of CH2Cl2/CHsOH
as the eluent to obtain N-Ethylbenzylamine as a light yellow oil.[4]

Synthesis Workflow
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Reactants

Benzaldehyde Ethylamine Methanol

Reactiovn Steps

Stir at Room Temperature
(3-4 hours)

:

Add Sodium Borohydride
(Reduction, 6 hours)

Workup andv Purification

Quench with Water

:

Extract with Diethyl Ether

:

Wash with Brine

:

Dry over Na2S0Oa4

:

Evaporate Solvent

:

Silica Gel Chromatography

Y

N-Ethylbenzylamine

Click to download full resolution via product page

A flowchart illustrating the synthesis of N-Ethylbenzylamine.
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Applications in Research and Development

N-Ethylbenzylamine is a key building block in the synthesis of more complex organic
molecules.[3] It is frequently used as an intermediate in the pharmaceutical and agrochemical
industries.[3][7] For instance, it has been utilized in the preparation of 2-[(N-Benzyl, N-
ethyl)amino] derivatives from 2-chloro-4H-pyrido[1,2-a]pyrimidin-4-one, highlighting its role in
creating novel therapeutic agents.[8]

Logical Relationship in a Synthetic Pathway

N-Ethylbenzylamine 2-chloro-4H-pyrido[1,2-a]pyrimidin-4-one

2-[(N-Benzyl, N-ethyl)amino]derivative

@I Therapeuti@

Click to download full resolution via product page

Use of N-Ethylbenzylamine in pharmaceutical synthesis.

Safety and Handling

N-Ethylbenzylamine is considered a moderately toxic compound and can cause irritation to
the eyes, skin, and respiratory system upon prolonged or repeated exposure.[3]

Table 2: Safety Information
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin H314: Causes severe
Corrosion/Irritation, GHSO05 (Corrosion) Danger skin burns and eye
Category 1B damage.

Eye Damage/Irritation,

Category 1

Handling Precautions:
o Wear suitable protective clothing, gloves, and eye/face protection.[6]

 In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[6]

o Store in a tightly sealed container in a cool, well-ventilated area, away from strong acids,
oxidizing agents, and sources of ignition.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to N-Ethylbenzylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194571#iupac-name-for-n-ethylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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